Cas no 780789-85-7 (7H-2,4a-Methanonaphthalen-7-one,octahydro-3-methylene-)

• Product Name: 7H-2,4a-Methanonaphthalen-7-one,octahydro-3-methylene-
• CAS No: 780789-85-7
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 553768
• Update Time: 2024-01-30

7H-2,4a-Methanonaphthalen-7-one,octahydro-3-methylene- Chemical and Physical Properties

Names and Identifiers

• 7H-2,4a-Methanonaphthalen-7-one,octahydro-3-methylene-
• 7H-2,4a-Methanonaphthalen-7-one,octahydro-3-methylene-(9CI)

• Inchi： 1S/C12H16O/c1-8-3-2-4-10-11(13)9-5-6-12(8,10)7-9/h9-10H,1-7H2
• InChI Key： SPFJRBBIIRQAFQ-UHFFFAOYSA-N
• SMILES： C1(=O)C2C3(CC1CC3)C(=C)CCC2

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 17.07